methyl 4-(2-aminoethyl)oxane-4-carboxylate hydrochloride
Overview
Description
Methyl 4-(2-aminoethyl)oxane-4-carboxylate hydrochloride (MEOCH) is a widely used organic compound in the field of synthetic organic chemistry. It is a versatile reagent that has been used in a variety of different laboratory experiments, including the synthesis of peptides, carbohydrates, and other small molecules. MEOCH is also used in the preparation of pharmaceuticals and agrochemicals, as well as in the production of complex organic structures.
Scientific Research Applications
Methyl 4-(2-aminoethyl)oxane-4-carboxylate hydrochloride has a number of applications in scientific research. It has been used to synthesize peptides, carbohydrates, and other small molecules. It has also been used in the preparation of pharmaceuticals and agrochemicals. In addition, methyl 4-(2-aminoethyl)oxane-4-carboxylate hydrochloride has been used in the production of complex organic structures. Furthermore, methyl 4-(2-aminoethyl)oxane-4-carboxylate hydrochloride has been used in the synthesis of organometallic compounds and in the synthesis of metal-catalyzed reactions.
Mechanism of Action
Methyl 4-(2-aminoethyl)oxane-4-carboxylate hydrochloride acts as a catalyst in the synthesis of peptides, carbohydrates, and other small molecules. It acts as a proton donor, which facilitates the formation of the desired product. The reaction is typically carried out in the presence of a base, such as sodium hydroxide or potassium hydroxide, which helps to neutralize the carboxylic acid. The reaction is typically carried out in aqueous solution, with the amine being added slowly to the reaction mixture.
Biochemical and Physiological Effects
methyl 4-(2-aminoethyl)oxane-4-carboxylate hydrochloride has been studied for its biochemical and physiological effects. It has been shown to be a powerful antioxidant, with the ability to scavenge free radicals and to protect cells from oxidative damage. It has also been shown to have anti-inflammatory and anti-allergic properties. In addition, methyl 4-(2-aminoethyl)oxane-4-carboxylate hydrochloride has been studied for its potential to inhibit the growth of cancer cells.
Advantages and Limitations for Lab Experiments
Methyl 4-(2-aminoethyl)oxane-4-carboxylate hydrochloride has several advantages when it comes to laboratory experiments. It is a versatile reagent that is easy to use and store. It is also relatively inexpensive and has a wide range of applications. However, it is important to note that methyl 4-(2-aminoethyl)oxane-4-carboxylate hydrochloride is a strong acid, and should be handled with care. In addition, it is important to note that methyl 4-(2-aminoethyl)oxane-4-carboxylate hydrochloride is not water-soluble, and should be stored in a dry environment.
Future Directions
Methyl 4-(2-aminoethyl)oxane-4-carboxylate hydrochloride has a number of potential future applications. It could be used in the development of new drugs and agrochemicals, as well as in the synthesis of complex organic structures. Additionally, it could be used to study the biochemical and physiological effects of different compounds. Finally, it could be used to develop new catalysts for organic synthesis.
Synthesis Methods
Methyl 4-(2-aminoethyl)oxane-4-carboxylate hydrochloride is synthesized through a two-step process. First, a nitrile is hydrolyzed to form a carboxylic acid. This carboxylic acid is then treated with an amine to form methyl 4-(2-aminoethyl)oxane-4-carboxylate hydrochloride. The reaction of the nitrile with hydrochloric acid yields a carboxylic acid, which is then reacted with an amine to form methyl 4-(2-aminoethyl)oxane-4-carboxylate hydrochloride. The reaction is typically carried out in aqueous solution, with the amine being added slowly to the reaction mixture. The reaction is typically carried out at room temperature and requires no special equipment.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4-(2-aminoethyl)oxane-4-carboxylate hydrochloride involves the reaction of 2-aminoethanol with ethyl 4-chloro-4-oxobutanoate to form methyl 4-(2-chloroethyl)oxane-4-carboxylate, which is then reacted with sodium azide to form methyl 4-(2-azidoethyl)oxane-4-carboxylate. Finally, reduction of the azide group with hydrogen gas in the presence of palladium on carbon catalyst and hydrochloric acid yields the desired product, methyl 4-(2-aminoethyl)oxane-4-carboxylate hydrochloride.", "Starting Materials": [ "2-aminoethanol", "ethyl 4-chloro-4-oxobutanoate", "sodium azide", "palladium on carbon catalyst", "hydrogen gas", "hydrochloric acid" ], "Reaction": [ "Step 1: Reaction of 2-aminoethanol with ethyl 4-chloro-4-oxobutanoate in the presence of a base such as sodium hydroxide to form methyl 4-(2-chloroethyl)oxane-4-carboxylate.", "Step 2: Reaction of methyl 4-(2-chloroethyl)oxane-4-carboxylate with sodium azide in the presence of a solvent such as dimethylformamide to form methyl 4-(2-azidoethyl)oxane-4-carboxylate.", "Step 3: Reduction of the azide group in methyl 4-(2-azidoethyl)oxane-4-carboxylate with hydrogen gas in the presence of palladium on carbon catalyst and hydrochloric acid to yield methyl 4-(2-aminoethyl)oxane-4-carboxylate hydrochloride." ] } | |
CAS RN |
2763750-74-7 |
Product Name |
methyl 4-(2-aminoethyl)oxane-4-carboxylate hydrochloride |
Molecular Formula |
C9H18ClNO3 |
Molecular Weight |
223.7 |
Purity |
95 |
Origin of Product |
United States |
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